Cas no 72845-79-5 (2-Propanone,1-(1-oxopropoxy)-)

2-Propanone,1-(1-oxopropoxy)- structure
2-Propanone,1-(1-oxopropoxy)- structure
Product Name:2-Propanone,1-(1-oxopropoxy)-
CAS No:72845-79-5
MF:C6H10O3
MW:130.141802310944
CID:572929
PubChem ID:3085860
Update Time:2025-04-19

2-Propanone,1-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-(1-oxopropoxy)-
    • 2-oxopropyl propanoate
    • 2-Propanone, 1-(1-oxopropoxy)- (9CI)
    • 2-Oxopropyl propionate
    • 2-Propanone, 1-(1-oxopropoxy)-
    • 72845-79-5
    • DTXSID7072620
    • propionyloxyacetone
    • SCHEMBL946642
    • 1-(Propionyloxy)-2-propanon
    • Acetol propionate
    • Inchi: 1S/C6H10O3/c1-3-6(8)9-4-5(2)7/h3-4H2,1-2H3
    • InChI Key: QCSKTFWPHGNBOR-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)CC(C)=O

Computed Properties

  • Exact Mass: 130.063
  • Monoisotopic Mass: 130.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.015
  • Boiling Point: 171°C at 760 mmHg
  • Flash Point: 61.2°C
  • Refractive Index: 1.408
  • PSA: 43.37
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